Cas no 824409-67-8 (Piperazine, 1-(3-chlorophenyl)-4-[(1,3-dihydroxy-9-acridinyl)carbonyl]-)

Piperazine, 1-(3-chlorophenyl)-4-[(1,3-dihydroxy-9-acridinyl)carbonyl]- structure
824409-67-8 structure
Product name:Piperazine, 1-(3-chlorophenyl)-4-[(1,3-dihydroxy-9-acridinyl)carbonyl]-
CAS No:824409-67-8
MF:C24H20N3O3Cl
MW:433.8869
CID:691268
PubChem ID:135462049

Piperazine, 1-(3-chlorophenyl)-4-[(1,3-dihydroxy-9-acridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(3-chlorophenyl)-4-[(1,3-dihydroxy-9-acridinyl)carbonyl]-
    • 9-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1-hydroxy-10H-acridin-3-one
    • SCHEMBL6479250
    • DTXSID30463947
    • 824409-67-8
    • Inchi: InChI=1S/C24H20ClN3O3/c25-15-4-3-5-16(12-15)27-8-10-28(11-9-27)24(31)22-18-6-1-2-7-19(18)26-20-13-17(29)14-21(30)23(20)22/h1-7,12-14,29-30H,8-11H2
    • InChI Key: OIOZQHBBDJGWID-UHFFFAOYSA-N
    • SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=C4C(=CC(=CC4=NC5=CC=CC=C53)O)O

Computed Properties

  • Exact Mass: 433.1193192g/mol
  • Monoisotopic Mass: 433.1193192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.9Ų
  • XLogP3: 4.5

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